Cas no 1257850-78-4 ((R)-N-Boc-2-Cyanomorpholine)

(R)-N-Boc-2-Cyanomorpholine is a chiral morpholine derivative featuring a Boc-protected amine and a nitrile group at the 2-position. This compound serves as a versatile intermediate in organic synthesis, particularly in pharmaceutical applications, due to its stereochemical purity and functional group compatibility. Its stability and reactivity make it valuable for constructing complex molecular frameworks.

(R)-N-Boc-2-Cyanomorpholine structure

Product Name:(R)-N-Boc-2-Cyanomorpholine

CAS No:1257850-78-4

MF:C₁₀H₁₆N₂O₃

MW:212.245642662048

MDL:MFCD16659642

CID:821534

PubChem ID:44182314

Update Time:2025-06-19

(R)-N-Boc-2-Cyanomorpholine Chemical and Physical Properties

Names and Identifiers

- (R)-N-Boc-2-Cyanomorpholine
- (R)-N-Boc-2-cyamorpholine
- tert-butyl (2R)-2-cyanomorpholine-4-carboxylate
- CS-0079150
- (R)-tert-Butyl 2-cyanomorpholine-4-carboxylate
- (R)-tert-Butyl2-cyanomorpholine-4-carboxylate
- MFCD16659642
- DB-023247
- DTXSID30657763
- tert-Butyl (R)-2-cyanomorpholine-4-carboxylate
- AKOS016002263
- 4-MORPHOLINECARBOXYLIC ACID, 2-CYANO-, 1,1-DIMETHYLETHYL ESTER, (2R)-
- 1257850-78-4
- MDL： MFCD16659642
- Inchi： 1S/C10H16N2O3/c1-10(2,3)15-9(13)12-4-5-14-8(6-11)7-12/h8H,4-5,7H2,1-3H3/t8-/m0/s1
- InChI Key： GZZBGWUQUIKDNN-QMMMGPOBSA-N
- SMILES： O1CCN(C(=O)OC(C)(C)C)C[C@@H]1C#N

Computed Properties

Exact Mass: 212.11609238g/mol
Monoisotopic Mass: 212.11609238g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 15
Rotatable Bond Count: 3
Complexity: 287
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.6
Topological Polar Surface Area: 62.6Å²

Experimental Properties

Density: 1.13
Boiling Point: 340 ºC
Flash Point: 160 ºC

(R)-N-Boc-2-Cyanomorpholine Pricemore >>

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